Cas no 823785-51-9 (Cyclohexanone, 2-undecylidene-, (2E)-)
823785-51-9 structure
Product Name:Cyclohexanone, 2-undecylidene-, (2E)-
CAS No:823785-51-9
MF:C17H30O
MW:250.419505596161
CID:693501
PubChem ID:71419040
Update Time:2025-04-19
Cyclohexanone, 2-undecylidene-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-undecylidene-, (2E)-
- 2-undecylidenecyclohexan-1-one
- DTXSID40838309
- 823785-51-9
-
- Inchi: 1S/C17H30O/c1-2-3-4-5-6-7-8-9-10-13-16-14-11-12-15-17(16)18/h13H,2-12,14-15H2,1H3
- InChI Key: BQOYWJOHWCZNTH-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1=CCCCCCCCCCC
Computed Properties
- Exact Mass: 250.229665576g/mol
- Monoisotopic Mass: 250.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.5
- Topological Polar Surface Area: 17.1Ų
Cyclohexanone, 2-undecylidene-, (2E)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
823785-51-9 (Cyclohexanone, 2-undecylidene-, (2E)-) Related Products
- 1011-12-7(2-Cyclohexylidene-cyclohexanone)
- 1121-18-2(2-Methylcyclohex-2-en-1-one)
- 16424-35-4(2-Pentylidenecyclopentanone)
- 1120-73-6(2-Methyl-2-cyclopentenone)
- 95-41-0(dihydroisojasmone)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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